Cas no 157327-48-5 (2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride)

• Product Name: 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride
• CAS No: 157327-48-5
• MF: C₆H₁₁Cl₂N₃
• MW: 196.0776
• CID: 4760039
• PubChem ID: 139600372
• Update Time: 2025-06-14

2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride
• D72177
• 2-METHYL-2,4,5,6-TETRAHYDROPYRROLO[3,4-C]PYRAZOLE 2HCL
• AKOS037651005
• CS-15687
• CS-0030233
• 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole;dihydrochloride
• 157327-48-5

• Inchi： 1S/C6H9N3.2ClH/c1-9-4-5-2-7-3-6(5)8-9;;/h4,7H,2-3H2,1H3;2*1H
• InChI Key： SSPWHMBFRFNUFK-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N1([H])C([H])([H])C2C(=C([H])N(C([H])([H])[H])N=2)C1([H])[H]

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Additional information on 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride

Comprehensive Overview of 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride (CAS No. 157327-48-5)

2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride (CAS No. 157327-48-5) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyrrolopyrazole derivatives, which are increasingly studied for their diverse biological activities. Researchers are particularly interested in its structural uniqueness, characterized by a fused pyrrolo[3,4-c]pyrazole core, which offers versatile reactivity for drug discovery and material science applications.

The growing demand for novel small-molecule inhibitors and kinase modulators has placed 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride under the spotlight. Its dihydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in this compound, as computational models predict its potential interactions with enzyme targets involved in metabolic pathways.

From a synthetic chemistry perspective, the compound’s CAS No. 157327-48-5 serves as a critical identifier for researchers sourcing high-purity reagents. Laboratories focusing on medicinal chemistry optimization often explore its structure-activity relationships (SAR) to design analogs with improved efficacy. The methyl substitution at the 2-position is a key feature influencing its pharmacokinetic properties, such as metabolic stability and membrane permeability.

In the context of green chemistry, sustainable synthesis methods for pyrrolopyrazole scaffolds are gaining traction. Scientists are investigating catalytic approaches to reduce waste and energy consumption during the production of intermediates like 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride. This aligns with global initiatives to minimize the environmental footprint of pharmaceutical manufacturing.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. Its heterocyclic framework resembles motifs found in neuroactive compounds, prompting studies into its blood-brain barrier (BBB) penetration capabilities. Such investigations are particularly relevant given the rising prevalence of neurodegenerative disorders and the need for innovative therapeutics.

For analytical chemists, 157327-48-5 presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Advanced techniques like LC-MS and NMR spectroscopy are employed to verify its purity and elucidate its conformation in solution. These analyses are crucial for ensuring reproducibility in preclinical research.

The compound’s relevance extends to academic-industrial collaborations, where shared resources accelerate the translation of bench findings into clinical candidates. Patent databases reveal incremental innovations around pyrrolopyrazole-based compounds, highlighting the commercial viability of derivatives stemming from 2-Methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride.

In summary, CAS No. 157327-48-5 represents a multifaceted tool for modern research. Its applications span drug design, chemical biology, and process chemistry, reflecting the compound’s adaptability to evolving scientific needs. As interdisciplinary approaches continue to shape the life sciences, this pyrrolopyrazole derivative remains a valuable asset for addressing complex biomedical challenges.